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Compound of Interest

Compound Name: 3,5-Bis(trifluoromethyl)styrene

Cat. No.: B1333223 Get Quote

An In-depth Technical Guide to 3,5-
Bis(trifluoromethyl)styrene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 3,5-Bis(trifluoromethyl)styrene. It includes a summary of its key data, detailed

hypothetical experimental protocols for its synthesis, and a discussion of its reactivity and

potential applications, particularly in the fields of medicinal chemistry and polymer science.

Core Properties and Data
3,5-Bis(trifluoromethyl)styrene is a substituted styrene molecule characterized by the

presence of two trifluoromethyl groups on the phenyl ring. These electron-withdrawing groups

significantly influence the compound's reactivity and physical properties.
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Property Value Reference

Chemical Name
1-ethenyl-3,5-

bis(trifluoromethyl)benzene

Synonyms
1,3-Bis(trifluoromethyl)-5-

vinylbenzene

CAS Number 349-59-7

Molecular Formula C₁₀H₆F₆

Molecular Weight 240.15 g/mol

Appearance Colorless to pale yellow liquid [1]

Boiling Point 59-61 °C at 20 mmHg

Melting Point 7-8 °C (lit.)

Density 1.334 g/mL at 25 °C (lit.)

Refractive Index (n²⁰/D) 1.425 (lit.) [1]

Solubility Sparingly soluble in water. [2]

Storage Temperature 2-8°C

Synthesis and Experimental Protocols
While specific literature detailing the synthesis of 3,5-Bis(trifluoromethyl)styrene is not

readily available, a plausible and efficient synthetic route can be proposed based on

established organometallic reactions. A two-step approach involving a Grignard reaction

followed by dehydration is a common method for preparing substituted styrenes.
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Step 1: Grignard Reaction

Step 2: Dehydration

3,5-Bis(trifluoromethyl)bromobenzene

Mg, THF

Initiation

3,5-Bis(trifluoromethyl)phenylmagnesium bromide

Formation

Acetaldehyde

Nucleophilic Addition

1-(3,5-Bis(trifluoromethyl)phenyl)ethanol

Workup (H₃O⁺)

1-(3,5-Bis(trifluoromethyl)phenyl)ethanol

Acid Catalyst (e.g., KHSO₄)

Heat

3,5-Bis(trifluoromethyl)styrene
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Caption: Proposed two-step synthesis of 3,5-Bis(trifluoromethyl)styrene.
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Experimental Protocol: Synthesis of 1-(3,5-
Bis(trifluoromethyl)phenyl)ethanol
Materials:

3,5-Bis(trifluoromethyl)bromobenzene

Magnesium turnings

Anhydrous tetrahydrofuran (THF)

Acetaldehyde

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

Under an inert atmosphere (argon or nitrogen), magnesium turnings are placed in a flame-

dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer.

Anhydrous THF is added to cover the magnesium.

A solution of 3,5-Bis(trifluoromethyl)bromobenzene in anhydrous THF is added dropwise via

the dropping funnel to initiate the Grignard reaction. Gentle heating may be required to start

the reaction.

Once initiated, the remaining solution of the aryl bromide is added at a rate that maintains a

gentle reflux.

After the addition is complete, the reaction mixture is stirred at room temperature until the

magnesium is consumed.
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The flask is cooled in an ice bath, and a solution of freshly distilled acetaldehyde in

anhydrous THF is added dropwise with vigorous stirring.

The reaction is allowed to warm to room temperature and stirred for an additional 2 hours.

The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride

solution.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 1-(3,5-

Bis(trifluoromethyl)phenyl)ethanol.

Experimental Protocol: Dehydration to 3,5-
Bis(trifluoromethyl)styrene
Materials:

Crude 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol

Potassium bisulfate (KHSO₄) or another suitable acidic catalyst (e.g., p-toluenesulfonic acid)

Anhydrous toluene

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

The crude 1-(3,5-Bis(trifluoromethyl)phenyl)ethanol is dissolved in toluene in a round-bottom

flask equipped with a Dean-Stark apparatus and a reflux condenser.

A catalytic amount of potassium bisulfate is added to the solution.

The mixture is heated to reflux, and water is collected in the Dean-Stark trap.
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The reaction is monitored by thin-layer chromatography (TLC) until the starting material is

consumed.

The reaction mixture is cooled to room temperature and washed with a saturated sodium

bicarbonate solution and then with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure.

The resulting crude product can be purified by vacuum distillation to yield pure 3,5-
Bis(trifluoromethyl)styrene.

Chemical Reactivity and Stability
The two trifluoromethyl groups on the aromatic ring are strong electron-withdrawing groups.

This electronic effect has several important consequences for the reactivity of 3,5-
Bis(trifluoromethyl)styrene:

Vinyl Group Reactivity: The electron-deficient nature of the aromatic ring can influence the

reactivity of the vinyl group in polymerization and other addition reactions. The stability of

potential carbocation intermediates is affected, which can alter reaction pathways compared

to electron-rich styrenes.

Aromatic Ring Substitution: The trifluoromethyl groups are strongly deactivating and meta-

directing for electrophilic aromatic substitution.

Stability: The C-F bonds are very strong, making the trifluoromethyl groups highly stable

under a wide range of reaction conditions. However, the overall stability of the molecule

should be considered, especially in the presence of strong nucleophiles or bases. The

compound is flammable and should be handled with appropriate precautions.[2]

Applications in Research and Development
The unique electronic properties of 3,5-Bis(trifluoromethyl)styrene make it a valuable

building block in several areas of chemical research and development.

Logical Relationship of Properties to Applications
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Core Properties
(Electron Withdrawing CF₃ Groups, Reactive Vinyl Group)

Medicinal Chemistry

Introduces lipophilicity and metabolic stability

Polymer Science

Modifies polymer properties (e.g., thermal stability, refractive index)

Materials Science

Precursor for fluorinated materials with unique properties
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Caption: Relationship between the properties of 3,5-Bis(trifluoromethyl)styrene and its

applications.

Medicinal Chemistry
The trifluoromethyl group is a common motif in pharmaceuticals. Its incorporation can enhance

a drug candidate's metabolic stability, lipophilicity, and binding affinity to target proteins. 3,5-
Bis(trifluoromethyl)styrene serves as a precursor for introducing the 3,5-

bis(trifluoromethyl)phenyl moiety into more complex molecules with potential therapeutic

applications. For instance, this structural unit is found in compounds investigated for their

activity in various disease areas.

Polymer Science
Styrenic monomers are fundamental in polymer chemistry. The presence of the trifluoromethyl

groups in 3,5-Bis(trifluoromethyl)styrene can impart unique properties to polymers derived

from it. These properties may include increased thermal stability, altered solubility, a lower

refractive index, and modified surface properties. Copolymers of 3,5-
Bis(trifluoromethyl)styrene with other monomers can lead to a wide range of materials with

tailored characteristics for specialized applications. For example, it can be used in the

synthesis of partially fluorinated polymers.[3]

Safety Information
3,5-Bis(trifluoromethyl)styrene is a flammable liquid and vapor. It can cause skin and serious

eye irritation, and may cause respiratory irritation.[2] Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
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chemical. All manipulations should be performed in a well-ventilated fume hood. For detailed

safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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